Cas no 142801-04-5 (3-methyl-1H-Indazole-1-methanol)

3-Methyl-1H-indazole-1-methanol is a heterocyclic compound featuring a methyl-substituted indazole core with a hydroxymethyl functional group at the 1-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The hydroxymethyl group offers a reactive site for further derivatization, enabling the synthesis of more complex molecules. Its indazole scaffold is of interest due to its presence in biologically active compounds, including kinase inhibitors and other therapeutic agents. The compound is typically characterized by high purity and stability, making it suitable for precision chemical synthesis. Proper handling and storage under inert conditions are recommended to maintain its integrity.

3-methyl-1H-Indazole-1-methanol structure

142801-04-5 structure

Product Name:3-methyl-1H-Indazole-1-methanol

CAS No:142801-04-5

MF:C₉H₁₀N₂O

MW:162.188501834869

CID:1106073

PubChem ID:10034914

Update Time:2025-05-26

3-methyl-1H-Indazole-1-methanol Chemical and Physical Properties

Names and Identifiers

- 3-methyl-1H-Indazole-1-methanol
- (3-Methyl-1H-indazol-1-yl)methanol
- 142801-04-5
- MB14939
- Inchi： 1S/C9H10N2O/c1-7-8-4-2-3-5-9(8)11(6-12)10-7/h2-5,12H,6H2,1H3
- InChI Key： ZRVTZOFEHPNERS-UHFFFAOYSA-N
- SMILES： OCN1C2C=CC=CC=2C(C)=N1

Computed Properties

Exact Mass: 162.079312947g/mol
Monoisotopic Mass: 162.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 38Å²

3-methyl-1H-Indazole-1-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM238724-1g	(3-Methyl-1H-indazol-1-yl)methanol	142801-04-5	97%	1g	$631	2021-08-04
Chemenu	CM238724-1g	(3-Methyl-1H-indazol-1-yl)methanol	142801-04-5	97%	1g	$547	2023-02-18
Alichem	A269002230-1g	(3-Methyl-1H-indazol-1-yl)methanol	142801-04-5	97%	1g	$587.52	2022-04-02

3-methyl-1H-Indazole-1-methanol Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
3. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
4. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
5. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-methyl-1H-Indazole-1-methanol

Comprehensive Overview of 3-methyl-1H-Indazole-1-methanol (CAS No. 142801-04-5): Properties, Applications, and Industry Insights

3-methyl-1H-Indazole-1-methanol (CAS No. 142801-04-5) is a specialized organic compound belonging to the indazole family, a heterocyclic scaffold widely recognized for its pharmaceutical and agrochemical relevance. The compound's unique structure, featuring a methanol substitution at the 1-position of the 3-methylindazole core, grants it distinct physicochemical properties and versatile applications. This article delves into its molecular characteristics, synthesis pathways, and emerging roles in drug discovery, aligning with trending searches such as "indazole derivatives in medicine" and "CAS 142801-04-5 applications."

The growing interest in 3-methyl-1H-Indazole-1-methanol is evident from its frequent appearance in academic databases and patent filings. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, addressing queries like "how to synthesize indazole analogs" and "indazole-based drug candidates 2024." Its modifiable hydroxyl group allows for further functionalization, making it a valuable intermediate in designing kinase inhibitors or anti-inflammatory agents, topics currently dominating biomedical forums.

From a technical perspective, CAS No. 142801-04-5 exhibits a molecular weight of 162.19 g/mol and a purity typically exceeding 98%, as confirmed by HPLC analysis. Its solubility profile—moderate in polar solvents like methanol and DMSO but limited in water—makes it suitable for organic-phase reactions, a detail often sought after in queries such as "solubility of 3-methylindazole derivatives." Stability studies indicate that the compound remains intact under inert atmospheres, though prolonged exposure to light may necessitate amber glass storage, a precaution highlighted in industrial guidelines.

The compound's relevance extends to material science, where its heterocyclic aromaticity contributes to developments in organic electronics. Recent publications explore its incorporation into OLED materials, resonating with search trends like "indazoles in optoelectronics." Additionally, its role in catalysis as a ligand precursor has garnered attention, particularly in asymmetric synthesis—a hot topic in green chemistry circles.

Regulatory and safety assessments of 3-methyl-1H-Indazole-1-methanol emphasize standard laboratory handling protocols. While not classified as hazardous, MSDS recommendations include using gloves and goggles, addressing common user concerns like "is CAS 142801-04-5 toxic." The compound's environmental impact remains under study, with biodegradability data being a frequent subject of inquiry ("ecological fate of indazole compounds").

In conclusion, 3-methyl-1H-Indazole-1-methanol exemplifies the intersection of synthetic utility and multidisciplinary innovation. Its applications span from pharmaceutical intermediates to advanced materials, reflecting its adaptability to evolving scientific demands. As research progresses, this compound is poised to remain a focal point in discussions around heterocyclic chemistry and molecular design, cementing its status as a cornerstone in modern organic synthesis.